Cas no 2549018-86-0 (8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 2549018-86-0
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 5313259
• PubChem ID: 154829222
• Update Time: 2025-07-09

8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS040730548
• 2549018-86-0
• F6789-7227

• Inchi： 1S/C14H17N5O2/c20-12-14(18-13(21)17-12)4-6-19(7-5-14)11-9-2-1-3-10(9)15-8-16-11/h8H,1-7H2,(H2,17,18,20,21)
• InChI Key： TUOKLABYCRINBF-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C3C4=C(CCC4)N=CN=3)CC2)NC(N1)=O

Computed Properties

• Exact Mass: 287.13822480g/mol
• Monoisotopic Mass: 287.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.2Ų

Additional information on 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione

Exploring the Potential of 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 2549018-86-0) in Modern Pharmaceutical Research

The compound 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 2549018-86-0) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its cyclopenta[d]pyrimidine and triazaspiro[4.5]decane moieties, presents a promising scaffold for drug discovery and development. Researchers are particularly interested in its ability to interact with biological targets, making it a subject of ongoing studies in medicinal chemistry.

One of the key reasons for the growing interest in 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione is its structural similarity to known pharmacophores. The spirocyclic and pyrimidine components are often associated with bioactive molecules, suggesting potential applications in treating various diseases. For instance, compounds with spirocyclic structures have shown efficacy in modulating enzyme activity and receptor binding, which are critical in drug design. This has led to increased searches for "spirocyclic compounds in drug discovery" and "pyrimidine derivatives in pharmaceuticals," highlighting the relevance of this compound in current research trends.

The synthesis and characterization of 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Researchers often explore its structure-activity relationship (SAR) to optimize its biological properties. This aligns with the frequent searches for "SAR studies of heterocyclic compounds" and "synthetic routes for spirocyclic molecules," reflecting the compound's technical appeal to chemists and pharmacologists alike.

In addition to its pharmaceutical potential, 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione is also studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors in determining its suitability as a drug candidate. These aspects are often queried in searches like "physicochemical properties of spirocyclic compounds" and "bioavailability of pyrimidine derivatives," underscoring the compound's multifaceted research value.

The market for 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione is evolving, with increasing demand from academic and industrial research labs. Suppliers and manufacturers are focusing on high-purity batches to meet the needs of preclinical studies. This trend is reflected in search queries such as "suppliers of CAS 2549018-86-0" and "high-purity spirocyclic compounds," indicating a robust market interest.

Looking ahead, the compound's potential applications in targeted therapy and personalized medicine are areas of active exploration. With the rise of precision medicine, researchers are investigating how 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione can be tailored to specific disease mechanisms. This aligns with popular searches like "spirocyclic compounds in precision medicine" and "heterocyclic scaffolds for targeted drugs," showcasing its relevance in cutting-edge medical research.

In conclusion, 8-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 2549018-86-0) represents a compelling subject of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, makes it a valuable compound for researchers and industry professionals. As the scientific community continues to uncover its properties and applications, this compound is poised to play a significant role in advancing drug discovery and development.